N-(2,3-dihydro-1H-inden-5-yl)-2-(1H-indol-3-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2-(1H-indol-3-yl)acetamide
• InChI: InChI=1S/C19H18N2O/c22-19(11-15-12-20-18-7-2-1-6-17(15)18)21-16-9-8-13-4-3-5-14(13)10-16/h1-2,6-10,12,20H,3-5,11H2,(H,21,22)
• InChI Key: QBAOOZJVTJFNTH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CC3=CNC4=CC=CC=C43
• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-2-(1H-indol-3-yl)acetamide, also known as LY-2183240, is a small molecule compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of indoleacetamide derivatives and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-2-(1H-indol-3-yl)acetamide acts as a partial agonist at the 5-HT1A receptor, which means that it can both activate and inhibit the receptor depending on the level of endogenous serotonin. It has been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of gene expression, and inhibition of cell proliferation. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke, as well as antitumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dihydro-1H-inden-5-yl)-2-(1H-indol-3-yl)acetamide is its high selectivity for the 5-HT1A receptor, which reduces the risk of off-target effects. However, its partial agonist activity can make it difficult to interpret its effects in certain experimental paradigms. Additionally, its low solubility in aqueous solutions can limit its use in some assays.

Future Directions

There are several potential future directions for research on N-(2,3-dihydro-1H-inden-5-yl)-2-(1H-indol-3-yl)acetamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Huntington's disease. It has also been suggested that it may have applications in the treatment of substance use disorders and pain management. Finally, further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-2-(1H-indol-3-yl)acetamide involves the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with 1H-indole-3-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-2-(1H-indol-3-yl)acetamide has been studied for its potential therapeutic applications in various fields, including neuroscience, oncology, and cardiovascular diseases. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is implicated in the regulation of mood, anxiety, and stress. This makes it a potential candidate for the treatment of depression and anxiety disorders.